Cas no 946488-78-4 (3,3-Difluorocyclobutane-1-carbonyl chloride)

• Product Name: 3,3-Difluorocyclobutane-1-carbonyl chloride
• CAS No: 946488-78-4
• MF: C₅H₅ClF₂O
• MW: 154.542407751083
• MDL: MFCD26728644
• CID: 4666802
• PubChem ID: 83855003
• Update Time: 2025-05-23

3,3-Difluorocyclobutane-1-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3,3-difluorocyclobutane-1-carbonyl chloride
• Cyclobutanecarbonyl chloride, 3,3-difluoro-
• 3,3-difluorocyclobutanecarbonyl chloride
• C77516
• 3,3-Difluorocyclobutane-1-carbonyl chloride

• MDL： MFCD26728644
• Inchi： 1S/C5H5ClF2O/c6-4(9)3-1-5(7,8)2-3/h3H,1-2H2
• InChI Key： KGCHVYYLIWLLFD-UHFFFAOYSA-N
• SMILES： ClC(C1CC(C1)(F)F)=O

Computed Properties

• Exact Mass: 153.9996988g/mol
• Monoisotopic Mass: 153.9996988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Acyl halides Acyl chlorides

Additional information on 3,3-Difluorocyclobutane-1-carbonyl chloride

3,3-Difluorocyclobutane-1-carbonyl Chloride: A Comprehensive Overview

The compound with CAS No. 946488-78-4, commonly referred to as 3,3-Difluorocyclobutane-1-carbonyl Chloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which combines a cyclobutane ring with two fluorine atoms and a carbonyl chloride group. The cyclobutane ring imparts rigidity and strain to the molecule, while the fluorine atoms introduce electronic effects that can influence reactivity and stability. The carbonyl chloride group further enhances the compound's versatility, making it a valuable intermediate in various chemical reactions.

Recent studies have highlighted the potential of 3,3-Difluorocyclobutane-1-carbonyl Chloride in the development of advanced materials. Researchers have explored its use in synthesizing fluorinated polymers, which exhibit exceptional thermal stability and chemical resistance. These polymers have applications in high-performance coatings, electronics, and aerospace industries. For instance, a 2023 study published in *Chemical Reviews* demonstrated that incorporating this compound into polymer backbones significantly improves their mechanical properties under high-temperature conditions.

The synthesis of 3,3-Difluorocyclobutane-1-carbonyl Chloride typically involves a multi-step process that begins with the preparation of the cyclobutane derivative. The introduction of fluorine atoms is achieved through electrophilic substitution or nucleophilic addition reactions, depending on the specific conditions and desired regioselectivity. The final step involves the formation of the carbonyl chloride group, which is often accomplished via a Friedel-Crafts acylation or a related reaction mechanism. Recent advancements in catalytic methods have enabled higher yields and improved purity levels for this compound.

In terms of applications, 3,3-Difluorocyclobutane-1-carbonyl Chloride has found utility in both academic research and industrial settings. Its ability to act as an electrophilic reagent makes it valuable in organocatalysis and enantioselective synthesis. For example, a 2022 study in *Nature Chemistry* utilized this compound as a key intermediate in the synthesis of bioactive molecules with complex stereochemistry. Additionally, its role as a building block for fluorinated pharmaceuticals has been explored extensively.

The electronic properties of 3,3-Difluorocyclobutane-1-carbonyl Chloride are particularly intriguing due to the interplay between the strained cyclobutane ring and the electron-withdrawing fluorine atoms. Computational studies have revealed that this compound exhibits unique electronic transitions that could be harnessed in optoelectronic devices. Preliminary experiments suggest that thin films incorporating this compound may exhibit enhanced light-emitting properties, making them candidates for next-generation displays.

From an environmental standpoint, the handling and disposal of 3,3-Difluorocyclobutane-1-carbonyl Chloride require careful consideration due to its reactive nature. While it is not classified as a hazardous material under current regulations, proper safety protocols must be followed to minimize risks associated with its use. Researchers are actively investigating greener synthesis methods and waste management strategies to ensure sustainable production practices.

In conclusion, 3,3-Difluorocyclobutane-1-carbonyl Chloride stands as a testament to the ingenuity of modern chemical synthesis. Its unique structure and versatile reactivity continue to open new avenues for innovation across multiple disciplines. As research progresses, this compound is expected to play an increasingly important role in advancing materials science and drug discovery.